Cas no 206434-43-7 (2H-Azepin-2-one,3-aminohexahydro-1-(1-methylethyl)-)

2H-Azepin-2-one,3-aminohexahydro-1-(1-methylethyl)- structure
206434-43-7 structure
Product Name:2H-Azepin-2-one,3-aminohexahydro-1-(1-methylethyl)-
CAS No:206434-43-7
MF:C9H18N2O
MW:170.252022266388
CID:241664
PubChem ID:45096497
Update Time:2025-04-19

2H-Azepin-2-one,3-aminohexahydro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepin-2-one,3-aminohexahydro-1-(1-methylethyl)-
    • 2H-Azepin-2-one,3-aminohexahydro-1-(1-methylethyl)-(9CI)
    • 3-amino-1-(propan-2-yl)azepan-2-one
    • 3-Amino-1-isopropylazepan-2-one
    • 206434-43-7
    • Inchi: 1S/C9H18N2O/c1-7(2)11-6-4-3-5-8(10)9(11)12/h7-8H,3-6,10H2,1-2H3
    • InChI Key: CCTOJSPSWLXZDY-UHFFFAOYSA-N
    • SMILES: O=C1C(CCCCN1C(C)C)N

Computed Properties

  • Exact Mass: 170.14204
  • Monoisotopic Mass: 170.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.3A^2
  • XLogP3: 0.5

Experimental Properties

  • PSA: 46.33
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